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Compound of Interest

Compound Name: BAY-677

L  Get Quote

Cat. No.: B605948

For Researchers, Scientists, and Drug Development Professionals

Abstract

BAY-677 is a crucial negative control for the potent and selective human neutrophil elastase
(HNE) inhibitor, BAY-678. Understanding its physicochemical properties, specifically its
solubility and stability, is paramount for its effective use in research and development. This
technical guide provides a comprehensive overview of the available solubility and stability data
for BAY-677. Due to the limited publicly available data specific to this compound, this document
also outlines standardized experimental protocols for determining solubility and stability,
offering a framework for researchers to conduct their own detailed assessments.

Chemical and Physical Properties

Property Value

CAS Number 2117404-84-7

Molecular Formula C20H15F3N40O:2

Molecular Weight 400.36 g/mol

Appearance White to light brown powder

Solubility Profile
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The solubility of a compound is a critical parameter for its formulation and delivery in
experimental settings. Currently, limited quantitative solubility data for BAY-677 is publicly
available.

Table 2.1: Known Solubility of BAY-677

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 20 mg/mL Clear solution observed.

2.1. General Protocol for Determining Thermodynamic Solubility

A standard method for determining the thermodynamic solubility of a compound is the shake-
flask method. This protocol provides a general framework for assessing the solubility of BAY-
677 in various solvents.

Experimental Workflow for Thermodynamic Solubility
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Preparation
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(Add excess BAY-677 to solvent)

unilibrate at constant temperature (e.g., 25°C, 37°C) with agitation for 24-489
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 To cite this document: BenchChem. [BAY-677: A Technical Guide to Solubility and Stability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605948#bay-677-solubility-and-stability-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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